5-(4-benzyl-1-piperazinyl)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(4-benzylpiperazin-1-yl)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H22N4O2/c1-27-19-9-7-18(8-10-19)21-24-20(15-23)22(28-21)26-13-11-25(12-14-26)16-17-5-3-2-4-6-17/h2-10H,11-14,16H2,1H3
• InChI Key: PIEFHLKTSGJIBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)CC4=CC=CC=C4)C#N
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

5-(4-benzyl-1-piperazinyl)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile, commonly known as BZP-OX, is a synthetic compound that has been extensively studied for its potential use in the field of medicinal chemistry. This compound belongs to the class of oxazole derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of BZP-OX is not fully understood. However, it has been suggested that it acts by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. It has also been shown to interact with the GABAergic system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
BZP-OX has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to decrease the activity of the amygdala, which is involved in the regulation of anxiety and fear. It has also been shown to increase the levels of certain neurotransmitters in the brain, such as serotonin, dopamine, and norepinephrine. These effects contribute to the anxiolytic and antidepressant properties of BZP-OX.

Advantages and Limitations for Lab Experiments

One of the main advantages of BZP-OX is its broad range of biological activities. This makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations of BZP-OX is its potential toxicity. Further studies are needed to determine the exact toxicity profile of this compound.

Future Directions

There are several future directions for the study of BZP-OX. One potential direction is the development of new therapeutic agents based on the structure of BZP-OX. Another potential direction is the investigation of the toxicity profile of this compound. Further studies are also needed to determine the exact mechanism of action of BZP-OX and its potential applications in the field of medicinal chemistry.
Conclusion
In conclusion, BZP-OX is a synthetic compound that has been extensively studied for its potential use in the field of medicinal chemistry. It exhibits a wide range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects. It has also been shown to possess antitumor and antimicrobial properties. Further studies are needed to determine the exact mechanism of action and toxicity profile of this compound.

Scientific Research Applications

BZP-OX has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit a wide range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects. It has also been shown to possess antitumor and antimicrobial properties.